Cas no 93922-04-4 (Phenol,4-tetrapropylene-, barium salt (9CI))

• Product Name: Phenol,4-tetrapropylene-, barium salt (9CI)
• CAS No: 93922-04-4
• MF: C₃₆H₅₈BaO₂
• MW: 660.171527385712
• CID: 808856
• PubChem ID: 18691692
• Update Time: 2025-04-19

Phenol,4-tetrapropylene-, barium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-tetrapropylene-, barium salt (9CI)
• barium 4-dodecylphenolate
• barium(2+),4-dodecylphenolate
• DTXSID50917058
• EINECS 300-141-0
• Barium bis(4-dodecylphenolate)
• SCHEMBL8168181
• NS00092117
• 93922-04-4

• Inchi： 1S/2C18H30O.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(19)16-14-17;/h2*13-16,19H,2-12H2,1H3;/q;;+2/p-2
• InChI Key： ALOLCXGUQMXLCJ-UHFFFAOYSA-L
• SMILES： [Ba+2].[O-]C1C=CC(=CC=1)CCCCCCCCCCCC.[O-]C1C=CC(=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 660.348928g/mol
• Monoisotopic Mass: 660.348928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 39
• Rotatable Bond Count: 22
• Complexity: 182
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1Ų